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Introduction and Strategic Overview
Phenethyl isovalerate (CAS No. 140-26-1) is a valuable ester in the perfumer's palette, prized

for its complex and pleasant aromatic profile.[1][2] Formed from phenethyl alcohol and

isovaleric acid, it presents as a colorless to pale yellow liquid.[3][4] Its scent is predominantly

characterized by sweet, fruity, and floral notes, often with nuances of rose, apple, peach,

apricot, and honey.[4][5][6] This multifaceted aroma makes it a versatile ingredient, capable of

acting as a heart or middle note in fragrance compositions, where it enhances richness and

longevity.[3]

These application notes provide a comprehensive technical guide for researchers, formulators,

and drug development professionals on the effective and safe use of phenethyl isovalerate in

cosmetic and personal care products. The document outlines its physicochemical properties,

formulation guidelines, and detailed protocols for stability, sensory, and safety assessments,

with a focus on modern, non-animal testing methodologies.
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Physicochemical and Olfactory Profile
A thorough understanding of the material's properties is fundamental to its successful

application.

Table 1: Physicochemical Properties of Phenethyl Isovalerate

Property Value Source(s)

CAS Number 140-26-1 [1][7][8]

Molecular Formula C₁₃H₁₈O₂ [7][8][9]

Molecular Weight 206.28 g/mol [1][9]

Appearance
Colorless to slightly yellow

liquid
[1][3][4]

Boiling Point 263 - 268 °C [1][10][11]

Density ~0.974 g/mL at 25 °C [10][11]

Refractive Index n20/D 1.484 - 1.486 [1][10]

Solubility

Insoluble in water; Soluble in

oils, alcohols, and organic

solvents.[1][3]

[1][3]

FEMA Number 2871 [9][10]

Olfactory Characteristics:

Primary Notes: Fruity, Floral, Sweet.[3][6]

Sub-notes: Rose, peach, apricot, apple, honey, and green nuances.[4][5][6]

Role in Fragrance: Typically used as a heart note to provide a sweet, floral-fruity body and

improve the composition's longevity.[3] It blends well with other floral and fruity accords.[3][4]
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Application in Cosmetic Products
Phenethyl isovalerate is incorporated into a wide range of personal care products, including:

Fine Fragrances (Perfumes, Colognes)[3]

Skin Care (Lotions, Creams)[2][3]

Body Care (Deodorants, Body Washes)[3]

Hair Care (Shampoos, Conditioners)[3]

Its excellent solubility in oils and organic solvents facilitates easy integration into various

cosmetic bases, from emulsions to anhydrous systems.[1][3]

Regulatory Standing and Safety
The safety of fragrance ingredients is paramount. Phenethyl isovalerate has been subject to

rigorous evaluation by industry bodies.

RIFM Safety Assessment: The Research Institute for Fragrance Materials (RIFM) has

conducted a thorough safety assessment. Their findings, often employing read-across

methodologies with structurally similar compounds, support the safe use of phenethyl
isovalerate under current conditions.[12][13][14] The RIFM evaluation covers multiple

endpoints, including genotoxicity, repeated dose toxicity, and skin sensitization.[12] For the

skin sensitization endpoint, data from a read-across analog, 2-phenylethyl pivalate, indicated

that phenethyl isovalerate is not a safety concern at current use levels.[12]

IFRA Standards: The International Fragrance Association (IFRA) sets standards for the safe

use of fragrance materials.[15] Based on safety assessments, the IFRA Code of Practice

recommends a maximum usage level for phenethyl isovalerate of up to 8.0% in the final

fragrance concentrate.[6] Adherence to IFRA standards is crucial for regulatory compliance

and consumer safety.[15]

GHS Classification: Material Safety Data Sheets (MSDS) may classify phenethyl
isovalerate as a skin and eye irritant (Category 2/2A).[7][8] It is essential to handle the raw

material with appropriate personal protective equipment (PPE), including gloves and safety

goggles.[7][8]
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Experimental Protocols
The following protocols are designed to guide the evaluation of phenethyl isovalerate for

cosmetic applications.

Protocol 1: Stability and Compatibility in a Cosmetic
Emulsion
Objective: To assess the chemical and olfactory stability of phenethyl isovalerate when

incorporated into a representative oil-in-water (O/W) lotion base under accelerated aging

conditions.

Methodology:

Base Formulation: Prepare a standardized O/W lotion base without any fragrance.

Sample Preparation:

Incorporate phenethyl isovalerate at a typical concentration (e.g., 0.5% w/w) into the

lotion base during the cool-down phase (<40°C) with gentle mixing to ensure homogeneity.

Prepare a control sample (lotion base without phenethyl isovalerate).

Package samples in airtight, inert containers (e.g., glass jars).

Storage Conditions: Store the samples under the following conditions for 12 weeks:

Accelerated: 40°C ± 2°C

Room Temperature: 25°C ± 2°C

Light Exposure: 25°C with exposure to controlled UV/Vis light.

Evaluation Schedule: Analyze samples at baseline (T=0) and at weeks 4, 8, and 12.

Analytical Methods:
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Sensory Evaluation: A trained sensory panel evaluates the fragrance of the lotion for

changes in character, intensity, and the emergence of any off-odors compared to the T=0

sample.

Physicochemical Analysis: Monitor the lotion for changes in pH, viscosity, and emulsion

stability (e.g., phase separation).

Chromatographic Analysis (GC-MS):

Extract the fragrance from the lotion using an appropriate solvent (e.g., hexane or

methyl t-butyl ether).

Analyze the extract via Gas Chromatography-Mass Spectrometry (GC-MS) to quantify

the concentration of phenethyl isovalerate and identify any potential degradation

products.[16]

Causality: Storing samples at elevated temperatures and under light exposure accelerates

potential degradation reactions (e.g., hydrolysis, oxidation), providing predictive insights into

the long-term shelf life of the fragrance in the final product. GC-MS provides an unbiased,

quantitative measure of chemical stability, complementing the subjective but critical sensory

data.
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Sample Preparation
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Caption: Workflow for cosmetic stability testing.
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Protocol 2: Sensory Panel Evaluation for Fragrance
Performance
Objective: To characterize the olfactory profile, intensity, and longevity of phenethyl
isovalerate using a trained sensory panel.

Methodology:

Panelist Selection: Recruit panelists pre-screened for olfactory acuity and absence of

sensitivities.[17]

Environment: Conduct evaluations in a controlled, well-ventilated, and odor-neutral

environment to prevent sensory bias.[17]

Sample Preparation: Prepare a 10% solution of phenethyl isovalerate in an odorless

solvent (e.g., ethanol).

Evaluation Procedure:

Dip standard fragrance blotters (smelling strips) into the solution for a standardized time

(e.g., 2 seconds) to a depth of 1 cm.

Panelists evaluate the blotters at specific time intervals:

Top Note (0-15 min): Initial impression.

Mid Note (15 min - 2 hours): The main character of the fragrance.

Base Note (>2 hours): The lingering scent, assessing longevity.

Data Collection: Panelists rate the fragrance on several attributes using a labeled magnitude

scale (e.g., 0-10):

Overall Intensity

Fruity Character

Floral/Rose Character
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Sweetness

Presence of any other notes (e.g., green, honey).

Data Analysis: Analyze the data statistically to determine the mean scores for each attribute

over time, creating a fragrance evaporation curve.[18]

Causality: This protocol isolates the fragrance material to assess its intrinsic olfactory

properties without interference from a cosmetic base.[19] Tracking the profile over time is

essential for understanding how the fragrance will perform and evolve after application, which

is critical for designing a balanced and appealing final product.[18]

Protocol 3: In Vitro and In Chemico Skin Sensitization
Assessment
Objective: To evaluate the skin sensitization potential of phenethyl isovalerate using a tiered,

non-animal testing strategy aligned with OECD guidelines. This approach is mandatory in

regions like the EU where animal testing for cosmetics is banned.[20][21]

Background - The Adverse Outcome Pathway (AOP): Skin sensitization is understood as a

series of key events (KEs).[20] Modern testing strategies target these KEs.

KE1: Covalent binding of the chemical to skin proteins (haptenation).[20]

KE2: Activation of keratinocytes, leading to an inflammatory response.[20]

KE3: Activation and mobilization of dendritic cells.[20]

Adverse Outcome Pathway (AOP) for Skin Sensitization

Molecular Initiating Event
(Covalent Binding)

Key Event 2
(Keratinocyte Activation)

 KE1 Key Event 3
(Dendritic Cell Activation)

Adverse Outcome
(Allergic Contact Dermatitis)

Click to download full resolution via product page

Caption: The AOP for skin sensitization.
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Tiered Testing Strategy (per OECD Guidelines):

In Chemico Assessment of Protein Reactivity (KE1):

Assay: Direct Peptide Reactivity Assay (DPRA) per OECD Test Guideline (TG) 442C.[20]

[22]

Principle: Measures the depletion of synthetic peptides containing cysteine or lysine after

incubation with the test chemical. The depletion percentage is used to classify the

substance's reactivity.

Interpretation: Significant peptide depletion suggests the material can haptenate skin

proteins, fulfilling KE1.

In Vitro Assessment of Keratinocyte Activation (KE2):

Assay: KeratinoSens™ or LuSens™ assays per OECD TG 442D.[20][22]

Principle: These assays use genetically modified keratinocyte cell lines. Activation of the

Nrf2 signaling pathway, a key response to sensitizers, is measured via a luciferase

reporter gene.

Interpretation: A positive result indicates the material can induce inflammatory and defense

mechanisms in skin cells, fulfilling KE2.

In Vitro Assessment of Dendritic Cell Activation (KE3):

Assay: Human Cell Line Activation Test (h-CLAT) per OECD TG 442E.[20]

Principle: Measures the upregulation of cell surface markers (e.g., CD86, CD54) on a

monocytic cell line (THP-1) following exposure to the test chemical, mimicking dendritic

cell activation.

Interpretation: Upregulation of these markers indicates the material can activate a key

immune cell type, fulfilling KE3.

Data Integration and Hazard Assessment:
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Methodology: The results from the assays (DPRA, KeratinoSens™, h-CLAT) are

integrated using a Defined Approach (DA) as described in OECD TG 497.[23][24]

Principle: A DA is a fixed data interpretation procedure that uses data from specific

sources to arrive at a hazard prediction. For example, a "2 out of 3" approach may be

used, where positive results in two of the three assays lead to a "sensitizer" classification.

Outcome: This integrated approach provides a reliable prediction of both sensitization

hazard (yes/no) and, in some cases, potency sub-categorization (e.g., GHS 1A vs. 1B),

which is critical for quantitative risk assessment (QRA).[22][24][25]

Causality: This multi-assay, mechanism-based strategy provides a more complete picture of a

substance's sensitization potential than any single test.[22] By probing distinct key events in the

AOP, it enhances prediction accuracy and replaces the need for animal testing, aligning with

modern ethical and regulatory standards.[20][23]

Conclusion
Phenethyl isovalerate is a well-characterized fragrance ingredient with a desirable olfactory

profile and a strong safety record supported by RIFM and IFRA. Its successful application in

cosmetics hinges on a scientific approach to formulation and evaluation. By employing the

protocols detailed in this guide for stability, sensory performance, and modern safety

assessment, developers can confidently incorporate phenethyl isovalerate to create stable,

effective, and safe consumer products. Adherence to OECD guidelines for safety testing is not

only best practice but a regulatory necessity in many key markets.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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